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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core principles and performance of Tinuvin 123, a

hindered amine light stabilizer (HALS) pivotal in protecting polymeric materials from

photodegradation. This document provides a comprehensive overview of its mechanism of

action, performance data, and the experimental protocols used to evaluate its efficacy, serving

as a vital resource for professionals in research, development, and formulation.

Introduction to Tinuvin 123
Tinuvin 123 is a liquid hindered amine light stabilizer based on an amino-ether functionality.[1]

[2][3] Its chemical name is decanedioic acid, bis(2,2,6,6-tetramethyl-1-(octyloxy)-4-piperidinyl)

ester. A key characteristic of Tinuvin 123 is its low basicity, which prevents adverse interactions

with acidic components often found in coatings and polymer formulations, such as catalysts.[1]

[2][3] This attribute makes it particularly suitable for use in acid-catalyzed automotive and

industrial coatings.[1][2][3]

Table 1: Chemical and Physical Properties of Tinuvin 123
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Property Value Reference

Chemical Name

Decanedioic acid, bis(2,2,6,6-

tetramethyl-1-(octyloxy)-4-

piperidinyl) ester

CAS Number 129757-67-1

Molecular Weight 737 g/mol [4]

Appearance Clear, slightly yellow liquid

Basicity Low [1][2][3]

Volatility Low

Mechanism of Photostabilization
Unlike UV absorbers that function by absorbing UV radiation, Hindered Amine Light Stabilizers

(HALS) like Tinuvin 123 operate by inhibiting the degradation of the polymer.[5][6] They achieve

this by scavenging free radicals that are generated during the photo-oxidation process.[5][6][7]

This mechanism is a cyclic process known as the Denisov Cycle, which allows the HALS to be

regenerated, providing long-term stability.[5][8]

The photostabilization process can be summarized in the following key steps:

Initiation: UV radiation creates free radicals (R•) in the polymer.

Propagation: These free radicals react with oxygen to form peroxy radicals (ROO•), which

then abstract hydrogen from the polymer backbone, creating more polymer radicals and

hydroperoxides (ROOH).

HALS Intervention: The HALS molecule is oxidized to a stable nitroxide radical (>NO•).

Radical Scavenging: The nitroxide radical traps the polymer and peroxy radicals, forming

non-radical species.[7]

Regeneration: The HALS is regenerated through a series of reactions, allowing it to continue

scavenging radicals.
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Figure 1: The Denisov Cycle for HALS Photostabilization

Performance and Applications
Tinuvin 123 is highly effective in a wide range of polymers and applications, including acrylics,

polyurethanes, sealants, adhesives, and rubbers.[4] It provides significant improvements in

coating performance by minimizing defects such as cracking, gloss reduction, and chalking.[1]

[2][3]
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Synergistic Effects with UV Absorbers
The performance of Tinuvin 123 is significantly enhanced when used in combination with a UV

absorber. This synergistic effect provides superior protection against gloss reduction, cracking,

color change, blistering, and delamination.[9] While the HALS scavenges free radicals, the UV

absorber filters out harmful UV radiation, providing a dual-layer protection mechanism.[10]

Table 2: Recommended Combinations of Tinuvin 123 with UV Absorbers

Application
Recommended UV
Absorbers

Reference

Automotive Coatings
Tinuvin 384, Tinuvin 1130,

Tinuvin 928, Tinuvin 400
[9]

Wood Coatings Tinuvin 384, Tinuvin 1130 [9]

Performance in Various Systems
Due to its low basicity, Tinuvin 123 is particularly recommended for acid-catalyzed systems

where traditional HALS may show reduced effectiveness.[1][2][3][11] It is also effective in a

variety of other binders and applications such as alkyd/acrylic air-drying automotive refinish

paints and two-pack non-isocyanate coating technologies.

Table 3: Performance of Tinuvin 123 in a 2K Acrylic Clearcoat (QUV-A Exposure)

Formulation
Gloss Retention after 2000
hours (%)

Color Change (ΔE*) after
2000 hours

Unstabilized 25 8.2

1.0% Tinuvin 123 65 3.5

1.0% Tinuvin 123 + 2.0%

Tinuvin 384-2
92 1.1

Note: Data is illustrative and based on typical performance. Actual results may vary depending

on the specific formulation and exposure conditions.
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Experimental Protocols for Efficacy Evaluation
The photostabilization efficiency of Tinuvin 123 is evaluated through accelerated weathering

tests that simulate outdoor exposure under controlled laboratory conditions. The subsequent

changes in material properties are then quantified.
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Figure 2: Workflow for Evaluating Photostabilizer Efficiency

QUV Accelerated Weathering (ASTM G154)

This test uses fluorescent lamps to provide a radiation spectrum centered in the ultraviolet

wavelengths.[8]

Apparatus: QUV accelerated weathering tester.
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Procedure:

Mount test samples in the QUV chamber.

Subject samples to alternating cycles of UV exposure and moisture. A typical cycle for

automotive applications is 8 hours of UV exposure at 70°C followed by 4 hours of

condensation at 50°C.[1][8]

Continue the cycles for a predetermined duration (e.g., 500, 1000, 2000 hours).[8]

Periodically remove samples for property evaluation.

Xenon Arc Accelerated Weathering (ASTM G155)

This method uses a xenon arc lamp to replicate the entire spectrum of sunlight, including UV

and visible light.[7]

Apparatus: Xenon arc test chamber.

Procedure:

Mount test samples in the chamber.

Expose the samples to controlled cycles of light, moisture (water spray or condensation),

and heat.[5][7] The specific cycle is chosen based on the material and its intended

application.

Monitor and control parameters such as irradiance, temperature, and humidity.

Evaluate the samples for degradation at specified intervals.

Property Measurement
Gloss Measurement (ASTM D523)

This standard test method measures the specular gloss of a surface using a gloss meter.[12]

Apparatus: Gloss meter with geometries of 20°, 60°, or 85°.
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Procedure:

Calibrate the gloss meter using a standard.

Place the gloss meter on the surface of the test sample.

Record the gloss reading. Multiple readings are taken and averaged for a representative

result.[12]

Gloss retention is calculated as the percentage of the initial gloss remaining after

weathering.

Color Change Measurement (ASTM D2244)

This standard provides a method for calculating color differences from instrumentally measured

color coordinates.[13]

Apparatus: Spectrophotometer or colorimeter.

Procedure:

Measure the initial color coordinates (L, a, b*) of the unexposed sample.

Measure the color coordinates of the weathered sample.

Calculate the total color difference (ΔE) using the following formula: ΔE = √[(ΔL)\² + (Δa)\²

+ (Δb*)\²]

A higher ΔE* value indicates a greater change in color.

Conclusion
Tinuvin 123 is a highly efficient hindered amine light stabilizer that offers excellent

photostabilization for a wide variety of polymers and coatings. Its low basicity makes it

particularly advantageous in acid-catalyzed systems. The synergistic combination of Tinuvin

123 with UV absorbers provides a robust solution for long-term durability, significantly

improving resistance to gloss loss, color change, and other forms of degradation. The
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standardized experimental protocols outlined in this guide are essential for the accurate

evaluation of its performance and for the development of durable, long-lasting products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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